4,4’-Dichlorodiphenyl Sulfone
4,4’-Dichlorodiphenyl Sulfone
Crystals or off-white powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
80-07-9
VCID:
VC0033224
InChI:
InChI=1S/C12H8Cl2O2S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-8H
SMILES:
C1=CC(=CC=C1S(=O)(=O)C2=CC=C(C=C2)Cl)Cl
Molecular Formula:
C12H8Cl2O2S
Molecular Weight:
287.2 g/mol
4,4’-Dichlorodiphenyl Sulfone
CAS No.: 80-07-9
Reference Standards
VCID: VC0033224
Molecular Formula: C12H8Cl2O2S
Molecular Weight: 287.2 g/mol
| CAS No. | 80-07-9 |
|---|---|
| Product Name | 4,4’-Dichlorodiphenyl Sulfone |
| Molecular Formula | C12H8Cl2O2S |
| Molecular Weight | 287.2 g/mol |
| IUPAC Name | 1-chloro-4-(4-chlorophenyl)sulfonylbenzene |
| Standard InChI | InChI=1S/C12H8Cl2O2S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-8H |
| Standard InChIKey | GPAPPPVRLPGFEQ-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1S(=O)(=O)C2=CC=C(C=C2)Cl)Cl |
| Canonical SMILES | C1=CC(=CC=C1S(=O)(=O)C2=CC=C(C=C2)Cl)Cl |
| Boiling Point | Sublimes (NTP, 1992) 250 °C at 10 mm Hg |
| Colorform | Crystals White crystalline needles (crystalline grade); off-white crystalline needles (polymer grade) |
| Melting Point | 293 to 298 °F (NTP, 1992) 147.9 °C |
| Physical Description | Crystals or off-white powder. (NTP, 1992) DryPowder; PelletsLargeCrystals |
| Description | Crystals or off-white powder. (NTP, 1992) |
| Solubility | less than 1 mg/mL at 68° F (NTP, 1992) Soluble in ethanol and chloroform. Slightly soluble in wate |
| Synonyms | Bis(p-chlorophenyl)sulfone; 1,1’-Sulfonylbis(4-chlorobenzene); 4,4’-Dichlorodiphenyl Sulfone; 4-Chloro-1-(4-chlorophenylsulfonyl)benzene; 4-Chlorophenyl Sulfone; B 0810; Bis(4-chlorophenyl) Sulfone; Bis(p-chlorophenyl) Sulfone; Di-p-chlorophenyl Sulf |
| Vapor Pressure | 8.1X10-7mm Hg at 25 °C /Estimated/ |
| PubChem Compound | 6625 |
| Last Modified | Nov 11 2021 |
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